Cas no 1214328-61-6 (3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214328-61-6
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 4966120
• Update Time: 2025-06-08

3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-(trifluoromethyl)phenyl)pyridine
• 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7ClF3N/c13-10-5-1-4-9(12(14,15)16)11(10)8-3-2-6-17-7-8/h1-7H
• InChI Key： YMHJVJOVASAGFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 257.0219114 g/mol
• Monoisotopic Mass: 257.0219114 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 257.64
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine

Introduction to 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine (CAS No. 1214328-61-6)

3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine, identified by its CAS number CAS No. 1214328-61-6, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development.

The molecular structure of 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine consists of a pyridine ring substituted with a phenyl group at the 3-position, which itself is further modified with a chloro group at the 2-position and a trifluoromethyl group at the 6-position. This specific arrangement of substituents contributes to the compound's distinct chemical reactivity and biological profile. The presence of both electron-withdrawing and electron-donating groups in its structure allows it to interact with various biological targets, making it a valuable scaffold for medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine has emerged as a promising candidate in this regard, particularly due to its potential as an intermediate in the synthesis of more complex pharmacophores. Its structural features make it amenable to further modifications, enabling the exploration of new drug candidates with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that address the underlying mechanisms of these diseases. The pyridine derivative serves as an excellent starting point for such inhibitors due to its ability to bind to the active sites of kinases and modulate their activity.

Recent studies have highlighted the potential of 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine in the development of antiviral agents. The compound's ability to interfere with viral replication cycles makes it a candidate for treating a wide range of viral infections. For instance, researchers have explored its efficacy against RNA viruses, where it has shown promise in inhibiting viral polymerase activity. This has opened up new avenues for developing antiviral drugs that can combat emerging viral threats.

The pharmaceutical industry has also been interested in leveraging 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine for its potential in treating neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has made it a valuable tool in preclinical studies aimed at developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. By modulating neurotransmitter activity, this compound holds promise for alleviating symptoms associated with these debilitating conditions.

In addition to its therapeutic applications, 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine has found utility in agricultural research. Its structural properties make it a suitable candidate for developing novel pesticides and herbicides that can protect crops from pests and diseases while minimizing environmental impact. The compound's ability to interact with biological targets in pests and weeds offers a sustainable approach to agriculture by reducing reliance on traditional chemical formulations.

The synthesis of 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes, each with its own advantages and challenges. One common approach involves the palladium-catalyzed coupling of halogenated phenyl compounds with pyridine derivatives, followed by functional group transformations to introduce the desired substituents. These synthetic strategies highlight the importance of advanced catalytic methods in modern organic synthesis.

The chemical properties of 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine make it an interesting subject for spectroscopic studies. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy have been employed to elucidate its molecular structure and dynamics. These studies not only provide insights into the compound's behavior but also help in understanding how it interacts with biological targets at the molecular level.

In conclusion, 3-(2-Chloro-6-(trifluoromethyl)phenyl)pyridine (CAS No. 1214328-61-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing novel therapeutic agents targeting various diseases, including cancer, viral infections, and neurological disorders. Additionally, its applications in agricultural research underscore its broad utility across multiple scientific disciplines. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative treatments and technologies.